Cas no 1267664-80-1 (3-(3-methylphenyl)pyrrolidin-2-one)

• Product Name: 3-(3-methylphenyl)pyrrolidin-2-one
• CAS No: 1267664-80-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5098921
• PubChem ID: 71758477
• Update Time: 2026-03-03

3-(3-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-m-tolylpyrrolidin-2-one
• 3-(3-methylphenyl)pyrrolidin-2-one

• Inchi： 1S/C11H13NO/c1-8-3-2-4-9(7-8)10-5-6-12-11(10)13/h2-4,7,10H,5-6H2,1H3,(H,12,13)
• InChI Key： BKYMVQQAVNFKEC-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC(C)=C2)C1=O

Additional information on 3-(3-methylphenyl)pyrrolidin-2-one

Introduction to 3-(3-methylphenyl)pyrrolidin-2-one (CAS No. 1267664-80-1)

3-(3-methylphenyl)pyrrolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1267664-80-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidinone class, characterized by a six-membered lactam ring fused with a phenyl group at the 3-position and a methyl substituent on the phenyl ring. The structural features of 3-(3-methylphenyl)pyrrolidin-2-one make it a promising scaffold for the development of novel therapeutic agents, particularly in addressing neurological and inflammatory disorders.

The molecular structure of 3-(3-methylphenyl)pyrrolidin-2-one (CAS No. 1267664-80-1) consists of a pyrrolidinone core, which is known for its biological activity and versatility in drug design. The presence of the phenyl ring at the 3-position introduces hydrophobic interactions, while the methyl group enhances lipophilicity, making this compound an attractive candidate for oral bioavailability. Furthermore, the lactam functionality in the pyrrolidinone ring can participate in hydrogen bonding interactions, which are crucial for binding to biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(3-methylphenyl)pyrrolidin-2-one (CAS No. 1267664-80-1) due to its structural similarity to known bioactive molecules. Research studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyrrolidinone moiety has been shown to interact with acetylcholinesterase and butyrylcholinesterase, suggesting its potential as a cholinesterase inhibitor—a class of drugs commonly used to treat cognitive impairments.

Additionally, 3-(3-methylphenyl)pyrrolidin-2-one (CAS No. 1267664-80-1) has shown promise in anti-inflammatory applications. Preclinical studies have indicated that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical mediators of inflammation and pain, making 3-(3-methylphenyl)pyrrolidin-2-one a potential candidate for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

The synthesis of 3-(3-methylphenyl)pyrrolidin-2-one (CAS No. 1267664-80-1) involves multi-step organic reactions that typically include condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are utilized to confirm the structural integrity and chemical purity of the compound.

Recent advancements in computational chemistry have further enhanced the understanding of the pharmacokinetic properties of 3-(3-methylphenyl)pyrrolidin-2-one (CAS No. 1267664-80-1). Molecular docking studies have been conducted to predict its binding affinity to target proteins, providing insights into its mechanism of action. These computational approaches have complemented experimental data, allowing researchers to design more effective derivatives with tailored pharmacological profiles.

The therapeutic potential of 3-(3-methylphenyl)pyrrolidin-2-one (CAS No. 1267664-80-1) extends beyond neurological and inflammatory disorders. Emerging research suggests that this compound may also have applications in oncology due to its ability to inhibit certain kinases involved in cancer cell proliferation. By targeting specific molecular pathways, 3-(3-methylphenyl)pyrrolidin-2-one could serve as a lead compound for developing novel anticancer agents with enhanced selectivity and reduced toxicity.

In conclusion, 3-(3-methylphenyl)pyrrolidin-2-one (CAS No. 1267664-80-1) is a structurally intriguing compound with significant therapeutic potential across multiple disease areas. Its unique combination of pharmacological properties makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely that further derivatives will be developed with improved pharmacokinetic profiles and clinical efficacy.